Cas no 1268519-64-7 (2-acetyl-1,2,3,4-tetrahydro-5-Isoquinolinecarboxaldehyde)

• Product Name: 2-acetyl-1,2,3,4-tetrahydro-5-Isoquinolinecarboxaldehyde
• CAS No: 1268519-64-7
• MF: C₁₂H₁₃NO₂
• MW: 203.237123250961
• CID: 2132347
• PubChem ID: 53302258
• Update Time: 2025-04-21

2-acetyl-1,2,3,4-tetrahydro-5-Isoquinolinecarboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-acetyl-1,2,3,4-tetrahydro-5-Isoquinolinecarboxaldehyde
• 5-Isoquinolinecarboxaldehyde, 2-acetyl-1,2,3,4-tetrahydro-
• AKOS015900683
• 1268519-64-7
• 2-acetyl-3,4-dihydro-1H-isoquinoline-5-carbaldehyde
• DB-062514
• DTXSID301192350
• 2-acetyl-1,2,3,4-tetrahydroisoquinoline-5-carbaldehyde

• Inchi： 1S/C12H13NO2/c1-9(15)13-6-5-12-10(7-13)3-2-4-11(12)8-14/h2-4,8H,5-7H2,1H3
• InChI Key： BZOFEBAXWHDMGJ-UHFFFAOYSA-N
• SMILES： O=C(C)N1CC2C=CC=C(C=O)C=2CC1

Computed Properties

• Exact Mass: 203.095
• Monoisotopic Mass: 203.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.4A^2
• XLogP3: 0.7